Cas no 1043141-59-8 (3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1043141-59-8
• MF: C₂₁H₂₁N₃O
• MW: 331.410944700241
• CID: 6594196
• PubChem ID: 30006965
• Update Time: 2025-10-31

3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• 3,5-dimethyl-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• AKOS025060990
• F5323-0228
• 3,5-dimethyl-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• 1043141-59-8

• Inchi： 1S/C21H21N3O/c1-14-11-15(2)13-16(12-14)21(25)22-20-18-9-6-10-19(18)23-24(20)17-7-4-3-5-8-17/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,22,25)
• InChI Key： YMTSMCQGHDLKRO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NC1=C2C(CCC2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.168462302g/mol
• Monoisotopic Mass: 331.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043141-59-8): A Comprehensive Overview

3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043141-59-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles and is characterized by its intricate cyclic structure, which includes a benzamide moiety and a phenyl-substituted cyclopenta[c]pyrazole ring. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a valuable candidate for drug development.

The synthesis of 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to explore its potential in various biological assays. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopenta[c]pyrazole core, followed by selective functionalization to introduce the benzamide group.

In terms of its biological activity, 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide has shown promising results in several preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The mechanism of action of 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. Furthermore, the compound may also interact with receptors in the central nervous system (CNS), potentially contributing to its analgesic and neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical investigation into its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide has also been studied for its potential use in diagnostic imaging. Research has shown that certain derivatives of this compound can be labeled with radiotracers and used as imaging agents to visualize specific biological processes in vivo. This application could have significant implications for early disease detection and monitoring treatment response.

The structural diversity and functional versatility of 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide make it an attractive target for further chemical modification and optimization. Ongoing efforts are focused on developing analogs with enhanced potency and selectivity for specific biological targets. These efforts are driven by the need for more effective treatments for a wide range of diseases and conditions.

In conclusion, 3,5-dimethyl-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043141-59-8) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an important focus of ongoing research and development. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.